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This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals engaged in

the commercialization of their research through the AAMU-RISE Foundation.

Frequently Asked Questions (FAQs)
This section addresses common inquiries regarding the research commercialization process

and the support provided by the AAMU-RISE Foundation.

Q1: What is the primary role of the AAMU-RISE Foundation in research commercialization?

A1: The AAMU-RISE Foundation serves as the contracting entity for Alabama A&M University

(AAMU) to facilitate the translation of research discoveries into practical applications and

commercial products.[1][2] Its primary roles include developing and administering research

contracts, promoting technology transfer, and providing expertise in navigating the path from

lab to market.[1][3] The Foundation assists researchers in conducting and validating market

analyses to assess the commercial viability of a technology before significant investment is

made.[1]

Q2: What types of research does the AAMU-RISE Foundation support for commercialization?

A2: The Foundation supports a broad range of research disciplines with commercial potential,

including but not limited to defense, aerospace, cybersecurity, sustainable energy, food
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production, and emerging biotechnologies.[4][5] Key areas of expertise also include materials

science, engineering, and computer science and analysis.[1][6]

Q3: What is the first step I should take if I believe my research has commercial potential?

A3: The initial and most critical step is to contact the AAMU Office of Research Compliance

(ORC) before publicly disclosing your discovery through publications, presentations, or other

means.[7] Following this, you should submit a completed IP Survey Form to initiate a

discussion about your idea and the commercialization process.[7]

Q4: How does the AAMU-RISE Foundation assist with intellectual property (IP) protection?

A4: Once you submit an IP Disclosure Form, the AAMU-Intellectual Property Rights Review

Committee (IPRRC) will review it.[7] The Foundation and the IPRRC will then work with you to

determine the best protection strategy for your technology, which may include filing for patents

or trademarks with the US Patent and Trademark Office and/or foreign patent offices.[7]

Q5: What are the typical pathways to commercialization for a technology developed at AAMU?

A5: The most common routes to commercialization are through licensing the technology to an

existing company or creating a new startup company.[7] The AAMU-RISE Foundation will help

identify the most suitable path to maximize the impact of your invention.[7]

Troubleshooting Guides
This section provides solutions to specific issues that researchers may encounter during the

commercialization process.

Issue 1: My research is still in the early stages. Is it too
soon to think about commercialization?

Troubleshooting Steps:

Early Consultation: It is never too early to consider the commercial potential of your

research. Contact the AAMU-RISE Foundation to discuss your work, even at a conceptual

stage. They can provide guidance on structuring your research for potential commercial

application.
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Market Viability Assessment: The Foundation can assist in conducting a preliminary

market analysis to determine if there is a potential need for your technology.[1] This can

help focus your research efforts on aspects with the highest commercial promise.

Funding Opportunities: Early engagement can also open doors to funding opportunities,

such as the Small Business Innovation Research (SBIR) and Small Business Technology

Transfer (STTR) programs, which are designed to support the commercialization of

innovative research.[8]

Issue 2: I'm unsure how to complete the Intellectual
Property (IP) Disclosure Form.

Troubleshooting Steps:

Gather Documentation: Collect all relevant documentation of your invention, including lab

notebooks, experimental data, and any software or prototypes.[7]

Detailed Description: Provide a thorough and clear description of your invention. Explain

what it is, how it works, and what problem it solves.

Identify Inventors: List all individuals who have made a significant intellectual contribution

to the conception of the invention.

Seek Assistance: If you have any questions or require clarification on any section of the

form, contact the Office of Research Compliance for assistance.

Issue 3: The market analysis for my technology was not
favorable. What are my next steps?

Troubleshooting Steps:

Review the Feedback: Carefully analyze the reasons behind the unfavorable market

analysis. The feedback may highlight a lack of market need, strong competition, or

significant barriers to entry.

Pivot Your Research: Consider if your technology could be adapted or applied to a

different market or to solve a different problem. The AAMU-RISE Foundation can assist in
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exploring alternative applications.

Further Development: The analysis may indicate that the technology requires further

development to be commercially viable. Use the feedback to guide your future research

and development efforts.

Publish and Share: If commercialization is not currently feasible, disseminating your

findings through academic publications can still contribute to the body of scientific

knowledge and may lead to future opportunities.

Data Presentation
Table 1: Hypothetical Commercialization Feasibility Scorecard

Criteria Weighting
Technology A
Score

Technology B
Score

Market Need 30% 25 15

Competitive

Landscape
20% 15 10

Intellectual Property

Strength
20% 18 12

Technical Feasibility 15% 12 14

Regulatory Pathway 10% 8 5

Potential for Revenue 5% 4 2

Total Score 100% 82 58

This table presents a hypothetical scoring model to assess the commercial potential of different

technologies, aiding in the decision-making process for resource allocation.

Experimental Protocols
Protocol: In Vitro Cytotoxicity Assay for a Novel
Anticancer Compound
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This protocol outlines a standard methodology for assessing the cytotoxic effects of a novel

compound on cancer cell lines, a crucial step in early-stage drug development.

1. Cell Culture and Maintenance:

Obtain the desired cancer cell line (e.g., HeLa, MCF-7) from a reputable cell bank.
Culture the cells in the recommended medium supplemented with fetal bovine serum and
antibiotics.
Maintain the cells in a humidified incubator at 37°C with 5% CO2.
Subculture the cells regularly to maintain exponential growth.

2. Compound Preparation:

Dissolve the novel anticancer compound in a suitable solvent (e.g., DMSO) to create a high-
concentration stock solution.
Prepare a series of dilutions of the stock solution in the cell culture medium to achieve the
desired final concentrations for the assay.

3. Cytotoxicity Assay (MTT Assay):

Seed the cancer cells into a 96-well plate at a predetermined density and allow them to
adhere overnight.
Remove the medium and add the prepared dilutions of the compound to the respective
wells. Include a vehicle control (medium with solvent) and an untreated control.
Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).
Add MTT reagent to each well and incubate for 2-4 hours to allow for the formation of
formazan crystals.
Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a
specialized reagent).
Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a
microplate reader.

4. Data Analysis:

Calculate the percentage of cell viability for each concentration relative to the untreated
control.
Plot the cell viability against the compound concentration to generate a dose-response
curve.
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Determine the IC50 value (the concentration of the compound that inhibits 50% of cell
growth) from the dose-response curve.
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Caption: AAMU Technology Commercialization Workflow.[7]

Start: Have a Potentially Commercializable Idea

Have you publicly disclosed the invention?

Contact the Office of Research Compliance (ORC) Immediately

Yes

Submit IP Survey Form to ORC

No

Commercialization potential may be limited. Consult ORC. Proceed with IP Disclosure Form
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Caption: Initial IP Disclosure Decision Logic.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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